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Compound of Interest

Methyl 4-hydrazinyl-3-
Compound Name:

methoxybenzoate
CAS No.: 952285-55-1
Cat. No.: B3059193

Get Quote

Executive Summary

Methyl 4-hydrazinyl-3-methoxybenzoate (CAS: 952285-55-1) is a critical pharmacophore
intermediate, primarily utilized in the synthesis of fused heterocyclic kinase inhibitors (e.g.,
indazoles, quinazolines) targeting EGFR and VEGFR pathways. Its reactivity is defined by the
nucleophilic hydrazine moiety at the C4 position, which serves as a "warhead" for cyclization
reactions.

This technical guide provides a comprehensive structural analysis, validated synthetic
protocols, and spectroscopic data (NMR, IR, MS) necessary for the identification and quality
control of this compound in drug development workflows.

Part 1: Structural Analysis & Synthetic Context
Synthetic Pathway (Nucleophilic Aromatic Substitution)
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The synthesis relies on an SNAr mechanism where hydrazine acts as the nucleophile,
displacing a fluoride leaving group. The presence of the electron-withdrawing ester group at C1
activates the ring, facilitating substitution at the C4 position.

Reaction Scheme:
e Precursor: Methyl 4-fluoro-3-methoxybenzoate (CAS: 452-84-6)
e Reagent: Hydrazine Hydrate (NH2NH2-H20)

e Solvent: Ethanol or THF (Reflux)

Workflow Visualization

The following diagram outlines the critical path from raw material to isolated intermediate,
highlighting key process controls.
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Figure 1: Synthetic workflow for the conversion of fluoro-benzoate to hydrazine derivative via
SNAr.

Part 2: Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)

The 1H NMR spectrum in DMSO-de is diagnostic. The substitution of the electronegative
Fluorine with the electron-donating Hydrazine group causes a distinct upfield shift of the ortho
proton (H-5).

Solvent: DMSO-des (Required to stabilize and visualize exchangeable -NH protons).
**Frequency
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of Methyl 4-hydrazinyl-3-methoxybenzoate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3059193/docs#technical-guide-
spectroscopic-characterization-synthesis-of-methyl-4-hydrazinyl-3-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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